Cas no 2111355-20-3 (4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2111355-20-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5950445
• PubChem ID: 165834221
• Update Time: 2025-06-11

4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
• 2111355-20-3
• EN300-1454945

• Inchi： 1S/C12H15NO3/c1-13-6-10(11(7-13)12(15)16)8-2-4-9(14)5-3-8/h2-5,10-11,14H,6-7H2,1H3,(H,15,16)
• InChI Key： NAROAJOARHMUFG-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CC1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.8Ų

Additional information on 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2111355-20-3): Properties, Applications, and Research Insights

4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2111355-20-3) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its hydroxyphenyl and pyrrolidine carboxylic acid moieties, exhibits versatile chemical properties, making it a promising candidate for drug discovery and material science applications. Its molecular framework combines aromatic and heterocyclic features, which are often leveraged in the design of bioactive molecules.

In recent years, the demand for pyrrolidine derivatives has surged due to their role as key intermediates in synthesizing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers have explored 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid for its potential in modulating neurotransmitter activity and addressing neurodegenerative conditions, aligning with the growing focus on Alzheimer's disease and Parkinson's disease research. Its hydrophilic-lipophilic balance further enhances its suitability for drug formulation.

The compound's CAS No. 2111355-20-3 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry and biocatalysis. A notable trend is its association with sustainable synthesis methods, as industries prioritize green chemistry principles. Innovations such as microwave-assisted synthesis and catalytic hydrogenation have been applied to optimize its production, reducing environmental impact—a topic highly ranked in SEO-driven queries.

From a commercial perspective, 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid is classified as a high-value fine chemical, with suppliers emphasizing its >98% purity for research use. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with laboratory professionals seeking reliable sourcing and technical data sheets.

Emerging studies also highlight its potential in peptide mimetics and metal-organic frameworks (MOFs), addressing niche queries in material science forums. As AI-driven drug discovery accelerates, this compound's QSAR (Quantitative Structure-Activity Relationship) profiles are being modeled to predict its interactions with biological targets—a hot topic in computational chemistry circles.

In summary, 4-(4-hydroxyphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2111355-20-3) bridges multiple scientific disciplines, from pharmacology to green synthesis. Its evolving applications underscore the importance of interdisciplinary collaboration, while its SEO-optimized keywords reflect current user interests in innovative therapeutics and sustainable chemistry.